Cas no 1289087-72-4 (4-Formyl-2-(trifluoromethyl)benzoic acid)

• Product Name: 4-Formyl-2-(trifluoromethyl)benzoic acid
• CAS No: 1289087-72-4
• MF: C₉H₅F₃O₃
• MW: 218.129413366318
• CID: 4937954
• PubChem ID: 92133304
• Update Time: 2026-02-27

4-Formyl-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-2-(trifluoromethyl)benzoic acid

• Inchi： 1S/C9H5F3O3/c10-9(11,12)7-3-5(4-13)1-2-6(7)8(14)15/h1-4H,(H,14,15)
• InChI Key： BPPJOHSPAQNDML-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=CC=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 218.01907850 g/mol
• Monoisotopic Mass: 218.01907850 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.13
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes